1-Methyl-2-(4-pyridin-2-ylpiperazin-1-yl)benzimidazole

• IUPAC Name: 1-methyl-2-(4-pyridin-2-ylpiperazin-1-yl)benzimidazole
• InChI: InChI=1S/C17H19N5/c1-20-15-7-3-2-6-14(15)19-17(20)22-12-10-21(11-13-22)16-8-4-5-9-18-16/h2-9H,10-13H2,1H3
• InChI Key: KFLULAWRKIRNSP-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1N3CCN(CC3)C4=CC=CC=N4
• Molecular Formula: C17H19N5
• Molecular Weight: 293.4 g/mol

Description

Synthesis Analysis

The synthesis of benzimidazole derivatives often involves 1,2-aromatic diamines and alkyl or aryl carboxylic acids reacting in electrostatically charged microdroplets. An acceptorless dehydrogenative coupling of aromatic diamine with primary alcohols enables a selective synthesis of 2-substituted and 1,2-disubstituted benzimidazoles.

Molecular Structure Analysis

The molecular structure of “1-Methyl-2-(4-pyridin-2-ylpiperazin-1-yl)benzimidazole” is not fully understood, but it is believed to involve the inhibition of certain enzymes involved in signal transduction pathways. It is also believed to bind to certain receptors on the surface of cells, which results in the activation of intracellular signaling pathways and the modulation of gene expression.

Mechanism of Action

The mechanism of action of “1-Methyl-2-(4-pyridin-2-ylpiperazin-1-yl)benzimidazole” is not fully understood, but it is believed to involve the inhibition of certain enzymes involved in signal transduction pathways. It is also believed to bind to certain receptors on the surface of cells, which results in the activation of intracellular signaling pathways and the modulation of gene expression.